Benzeneacetic acid,a-cyclopentyl-a-hydroxy-,(1-methyl-4-piperidinyl)methyl ester,hydrochloride

• CAS RN: 101710-86-5
• Molecular Formula: C20H30ClNO3
• Molecular Weight: 367.9 g/mol
• IUPAC Name: (1-methylpiperidin-4-yl)methyl 2-cyclopentyl-2-hydroxy-2-phenylacetate;hydrochloride
• InChI: InChI=1S/C20H29NO3.ClH/c1-21-13-11-16(12-14-21)15-24-19(22)20(23,18-9-5-6-10-18)17-7-3-2-4-8-17;/h2-4,7-8,16,18,23H,5-6,9-15H2,1H3;1H
• InChI Key: SCVMNXJBRXSTTD-UHFFFAOYSA-N
• SMILES: CN1CCC(CC1)COC(=O)C(C2CCCC2)(C3=CC=CC=C3)O.Cl
• Canonical SMILES: C[NH+]1CCC(CC1)COC(=O)C(C2CCCC2)(C3=CC=CC=C3)O.[Cl-]
• synonyms: (1-methyl-3,4,5,6-tetrahydro-2H-pyridin-4-yl)methyl 2-cyclopentyl-2-hy droxy-2-phenyl-acetate chloride

Description

Benzeneacetic acid, a-cyclopentyl-a-hydroxy-,(1-methyl-4-piperidinyl)methyl ester, hydrochloride is a chemical compound that is commonly known as methadone hydrochloride. It is a synthetic opioid that is used in the treatment of opioid addiction and chronic pain management. Methadone is a Schedule II controlled substance in the United States and is highly regulated due to its potential for abuse and addiction. In

Mechanism of Action

Methadone hydrochloride acts as a full agonist at the mu-opioid receptor, which is responsible for the analgesic and euphoric effects of opioids. Methadone also has partial agonist activity at the delta-opioid receptor, which may contribute to its effectiveness in reducing opioid cravings. Methadone has a long half-life, which allows for once-daily dosing and steady-state plasma concentrations.
Biochemical and Physiological Effects:
Methadone hydrochloride has several biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. Methadone also has effects on the gastrointestinal and cardiovascular systems, including constipation and bradycardia. Methadone can also cause hormonal changes, including decreased testosterone levels in men and menstrual irregularities in women.

Advantages and Limitations for Lab Experiments

Methadone hydrochloride has several advantages for lab experiments, including its long half-life, which allows for steady-state plasma concentrations and consistent drug exposure. Methadone is also highly soluble in water, which makes it easy to administer to animals in experimental settings. However, methadone is a controlled substance and is subject to strict regulation, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on methadone hydrochloride, including exploring its effectiveness in treating chronic pain conditions, investigating its effects on the immune system, and developing new formulations that improve patient adherence and reduce the risk of diversion and abuse. Additionally, there is a need for further research on the long-term effects of methadone use, including its effects on cognitive function and quality of life.

Synthesis Methods

Methadone hydrochloride is synthesized from the precursor compound, 4-cyano-2-dimethylamino-4,4-diphenylbutane. The synthesis process involves several steps, including reduction, cyclization, and esterification. The final product is a white crystalline powder that is soluble in water.

Scientific Research Applications

Methadone hydrochloride has been extensively studied for its effectiveness in treating opioid addiction and chronic pain management. It is a long-acting opioid agonist that works by binding to the mu-opioid receptor in the brain and spinal cord. Methadone is effective in reducing opioid cravings and withdrawal symptoms, and it has been shown to improve patient outcomes in addiction treatment programs.